Cas no 1209819-97-5 (3-(2H-1,3-benzodioxol-5-yl)-1-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}urea)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-1-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}urea
• CAS No: 1209819-97-5
• MF: C₂₂H₂₇N₃O₅S
• MW: 445.531884431839
• CID: 6506669
• Update Time: 2025-05-30

3-(2H-1,3-benzodioxol-5-yl)-1-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxol-5-yl)-1-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}urea
• 1-(1,3-benzodioxol-5-yl)-3-[2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]ethyl]urea

• Inchi： 1S/C22H27N3O5S/c1-16-5-8-19(9-6-16)31(27,28)25-13-3-2-4-18(25)11-12-23-22(26)24-17-7-10-20-21(14-17)30-15-29-20/h5-10,14,18H,2-4,11-13,15H2,1H3,(H2,23,24,26)
• InChI Key： ZFGRFLHSPIZLPM-UHFFFAOYSA-N
• SMILES： N(C1=CC=C2OCOC2=C1)C(NCCC1CCCCN1S(C1=CC=C(C)C=C1)(=O)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}urea

3-(2H-1,3-benzodioxol-5-yl)-1-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}urea: A Comprehensive Overview

3-(2H-1,3-benzodioxol-5-yl)-1-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}urea (CAS No. 1209819-97-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as a benzodioxole urea derivative, is characterized by its unique structural features and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 3-(2H-1,3-benzodioxol-5-yl)-1-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}urea is composed of a benzodioxole ring system fused with a urea moiety and a substituted piperidine ring. The benzodioxole ring, specifically the 1,3-benzodioxole, is a common structural motif found in various bioactive molecules and is known for its ability to modulate biological activities. The urea group, on the other hand, plays a crucial role in enhancing the compound's solubility and binding affinity to target proteins. The piperidine ring, substituted with a 4-methylbenzenesulfonyl group, adds further complexity and contributes to the compound's overall pharmacological profile.

The synthesis of 3-(2H-1,3-benzodioxol-5-yl)-1-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}urea typically involves multiple steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the coupling of a benzodioxole derivative with an appropriately substituted piperidine intermediate, followed by the formation of the urea linkage. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches, such as the use of transition metal catalysts and microwave-assisted reactions.

In terms of biological activities, 3-(2H-1,3-benzodioxol-5-yl)-1-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}urea has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases and proteases, which are key targets in cancer and inflammatory diseases. Additionally, it has been reported to exhibit neuroprotective effects by modulating oxidative stress and inflammation in neuronal cells.

The pharmacokinetic properties of 3-(2H-1,3-benzodioxol-5-yl)-1-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}urea have also been investigated to assess its suitability for therapeutic applications. Preclinical studies have indicated that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and a reasonable half-life in vivo, making it a promising candidate for further development as a drug candidate.

Recent research has also focused on optimizing the structure of 3-(2H-1,3-benzodioxol-5-yl)-1-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}urea to enhance its potency and selectivity. Structure-based drug design approaches have been employed to identify key functional groups that contribute to its biological activity. Through systematic modifications and SAR (Structure Activity Relationship) studies, researchers have identified several analogs with improved pharmacological profiles.

In conclusion, 3-(2H-1,3-benzodioxol-5-yl)-1-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}urea (CAS No. 1209819-97-5) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and promising biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential applications in various disease areas, highlighting its importance in modern drug discovery efforts.